An In-Depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Privileged Chiral Ligand for Asymmetric Catalysis
An In-Depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Privileged Chiral Ligand for Asymmetric Catalysis
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a chiral vicinal diamine that has garnered significant interest within the scientific community, particularly in the field of asymmetric catalysis. Its rigid C2-symmetric backbone and bulky cyclohexyl groups create a well-defined chiral environment, making it a "privileged ligand" for a variety of stereoselective transformations. This technical guide provides a comprehensive overview of its properties, synthesis, and applications, with a focus on its role in asymmetric transfer hydrogenation of ketones, a critical process in the synthesis of chiral alcohols for the pharmaceutical and fine chemical industries.
Core Chemical and Physical Properties
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a white to off-white solid at room temperature. Its key identifiers and properties are summarized in the table below.
| Property | Value |
| IUPAC Name | (1S,2S)-1,2-dicyclohexylethane-1,2-diamine |
| Molecular Formula | C₁₄H₂₈N₂ |
| Molecular Weight | 224.39 g/mol [1] |
| CAS Number | 179337-54-3[1] |
| Appearance | White to off-white solid |
| Chirality | C2-Symmetric |
Synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine
The synthesis of C2-symmetric vicinal diamines such as (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is a critical step in their application. A robust and stereoselective method involves the reductive coupling of imines. A plausible synthetic pathway is outlined below.
Experimental Protocol: Synthesis via Reductive Coupling
This protocol is based on the general principles of diboron-templated asymmetric reductive coupling of imines, a method that has proven effective for creating polymeric versions of this diamine.[2]
Step 1: Imine Formation
-
In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve cyclohexanecarboxaldehyde (2.0 eq.) in toluene.
-
Add a solution of ammonia in methanol (1.0 eq.) dropwise at 0 °C.
-
The mixture is then heated to reflux for 4-6 hours to facilitate the formation of the corresponding imine, with azeotropic removal of water.
-
After completion, the solvent is removed under reduced pressure to yield the crude imine, which can be used in the next step without further purification.
Step 2: Reductive Coupling
-
In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the crude imine (2.0 eq.) in anhydrous tetrahydrofuran (THF).
-
In a separate flask, prepare a solution of a suitable reducing agent, such as a low-valent titanium or samarium(II) iodide complex.
-
Cool the imine solution to -78 °C and add the reducing agent solution dropwise over a period of 1-2 hours.
-
The reaction mixture is stirred at -78 °C for an additional 4 hours and then allowed to warm to room temperature overnight.
-
The reaction is quenched by the slow addition of an aqueous solution of sodium bicarbonate.
-
The aqueous layer is extracted with ethyl acetate (3 x 50 mL).
-
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
Step 3: Purification and Resolution
-
The crude product, a mixture of diastereomers (racemic and meso), is purified by column chromatography on silica gel.
-
The racemic trans-diamine can be resolved into its constituent enantiomers, (1S,2S)- and (1R,2R)-1,2-Dicyclohexylethane-1,2-diamine, using a chiral resolving agent such as tartaric acid. This involves the formation of diastereomeric salts that can be separated by fractional crystallization.
Application in Asymmetric Transfer Hydrogenation (ATH)
A primary application of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is as a chiral ligand in iridium-catalyzed asymmetric transfer hydrogenation (ATH) of prochiral ketones to produce enantiomerically enriched secondary alcohols. These catalysts, often referred to as Noyori-type catalysts, are highly efficient and operate under mild conditions.
Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone
This protocol is representative of the ATH of aryl ketones using an in-situ prepared iridium catalyst.
Catalyst Preparation (in-situ):
-
In a Schlenk tube under an inert atmosphere, [Ir(Cp*)Cl₂]₂ (0.5 mol%) and (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine (1.1 mol%) are dissolved in a 1:1 mixture of methanol and water.
-
The mixture is stirred at room temperature for 30 minutes to form the active catalyst complex.
Hydrogenation Reaction:
-
To the catalyst solution, add acetophenone (1.0 eq.).
-
Add a 5:2 azeotropic mixture of formic acid and triethylamine (HCOOH/NEt₃) as the hydrogen source (5.0 eq. of formic acid).
-
The reaction mixture is then heated to 40-70 °C and stirred for 12-24 hours.
-
Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
-
Upon completion, the reaction mixture is cooled to room temperature and the product is extracted with diethyl ether or ethyl acetate.
-
The organic layer is washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.
-
The resulting chiral alcohol, (S)-1-phenylethanol, is purified by column chromatography. The enantiomeric excess (ee) is determined by chiral High-Performance Liquid Chromatography (HPLC).
Quantitative Data: Performance in Asymmetric Transfer Hydrogenation
The following table presents representative data for the asymmetric transfer hydrogenation of various functionalized ketones using iridium catalysts bearing chiral diamine ligands closely related to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine. This data is adapted from studies on polymeric versions of the ligand, which have demonstrated excellent enantioselectivities and high turnover numbers.[2]
| Substrate (Ketone) | Product (Alcohol) | Yield (%) | Enantiomeric Excess (ee, %) |
| 2-Oxo-2-(o-tolyl)acetic acid | (S)-2-Hydroxy-2-(o-tolyl)acetic acid | >99 | 92 |
| 2-Oxo-2-phenylacetic acid | (S)-Mandelic acid | >99 | 95 |
| 1-(Naphthalen-1-yl)-2-oxoacetic acid | (S)-2-Hydroxy-2-(naphthalen-1-yl)acetic acid | >99 | 93 |
| Acetophenone | (S)-1-Phenylethanol | >99 | 97 |
| 1-(4-Methoxyphenyl)ethan-1-one | (S)-1-(4-Methoxyphenyl)ethan-1-ol | >99 | 98 |
| 1-(4-Chlorophenyl)ethan-1-one | (S)-1-(4-Chlorophenyl)ethan-1-ol | >99 | 96 |
Catalytic Cycle and Mechanism
The asymmetric transfer hydrogenation of ketones using iridium-(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine catalysts is believed to proceed via the Noyori-Ikariya catalytic cycle. This mechanism involves a metal-ligand bifunctional catalysis where both the iridium center and the amine ligand participate in the hydrogen transfer step.
Caption: The Noyori-Ikariya catalytic cycle for asymmetric transfer hydrogenation.
The cycle begins with the activation of the precatalyst to form a 16-electron iridium complex. This species then reacts with the hydrogen source (formic acid) to generate an 18-electron iridium hydride. The ketone substrate coordinates to this hydride complex, and in the key stereodetermining step, hydrogen is transferred from both the iridium center and the amine ligand to the carbonyl carbon and oxygen, respectively, via a six-membered transition state. The resulting chiral alcohol product dissociates, regenerating the active catalyst.
Experimental Workflow
The general workflow for employing (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine in a typical asymmetric transfer hydrogenation experiment is depicted below.
Caption: A typical experimental workflow for asymmetric transfer hydrogenation.
Conclusion
(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine stands as a highly effective chiral ligand for asymmetric catalysis. Its utility in iridium-catalyzed asymmetric transfer hydrogenation of ketones provides a reliable and efficient route to valuable chiral secondary alcohols with high enantioselectivity. The straightforward experimental protocols and the high performance of the resulting catalysts make this diamine a valuable tool for researchers and professionals in drug development and fine chemical synthesis. Further exploration of its applications in other asymmetric transformations is an active area of research with the potential to uncover new and powerful synthetic methodologies.

